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Compound Name: 3-Butoxypropionitrile

CAS No.: 6959-71-3

Cat. No.: B1265712

Get Quote

In the dynamic landscape of chemical research and materials science, the selection of

appropriate molecular building blocks and solvents is paramount to achieving desired

performance characteristics. This guide provides a comprehensive comparative analysis of two

promising ether nitriles: 3-Butoxypropionitrile (BPN) and 3-Methoxypropionitrile (MPN). While

structurally similar, the variation in their alkoxy chain length imparts distinct physicochemical

properties, influencing their suitability for a range of applications, most notably as electrolyte

components in advanced energy storage systems.

This analysis delves into their fundamental properties, synthesis methodologies, and, where

data is available, their performance in electrochemical applications. By presenting a side-by-

side comparison supported by experimental data, this guide aims to equip researchers,

scientists, and drug development professionals with the critical insights needed to make

informed decisions for their specific research and development endeavors.

At a Glance: A Comparative Overview
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3-Butoxypropionitrile and 3-Methoxypropionitrile are both characterized by a propionitrile

backbone with an ether linkage. The primary distinction lies in the alkyl group attached to the

oxygen atom: a butyl group in BPN and a methyl group in MPN. This seemingly minor

structural difference has a significant impact on their physical and chemical properties.

Property
3-Butoxypropionitrile
(BPN)

3-Methoxypropionitrile
(MPN)

CAS Number 17565-33-6 110-67-8[1][2][3]

Molecular Formula C₇H₁₃NO C₄H₇NO[1][3]

Molecular Weight 127.18 g/mol 85.10 g/mol [1][3]

Boiling Point ~205 °C (estimated) 164-165 °C[2][4][5]

Density ~0.88 g/mL (estimated) 0.937 g/mL at 25 °C[4]

Refractive Index ~1.417 (estimated) 1.403 at 20 °C[4][6]

Solubility in Water Lower 335 g/L at 20 °C[1][6]

Note: Experimental data for 3-Butoxypropionitrile is limited. Estimated values are based on

structure-property relationships and data from similar compounds.

Synthesis and Manufacturing
Both 3-Butoxypropionitrile and 3-Methoxypropionitrile are typically synthesized via a Michael

addition reaction, a well-established and versatile method in organic chemistry.

The Cyanoethylation Reaction
The core synthetic route involves the reaction of acrylonitrile with the corresponding alcohol

(butanol for BPN and methanol for MPN) in the presence of a basic catalyst. This reaction,

known as cyanoethylation, is an exothermic process that requires careful temperature control.
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Figure 1: Generalized reaction scheme for the synthesis of 3-alkoxypropionitriles.

Experimental Protocol: Synthesis of 3-Methoxypropionitrile

The synthesis of 3-Methoxypropionitrile can be carried out as follows:

Reactor Setup: A reaction vessel equipped with a stirrer, thermometer, dropping funnel, and

reflux condenser is charged with methanol and a catalytic amount of a base, such as sodium

methoxide or potassium hydroxide.

Addition of Acrylonitrile: Acrylonitrile is added dropwise to the methanol-catalyst mixture

while maintaining the temperature between 40-50°C. The exothermic nature of the reaction

necessitates external cooling to prevent runaway reactions and the formation of byproducts.

Reaction Monitoring: The reaction progress is monitored by techniques such as gas

chromatography (GC) to determine the consumption of acrylonitrile.

Neutralization and Purification: Once the reaction is complete, the basic catalyst is

neutralized with an acid. The resulting mixture is then purified by distillation to isolate the 3-

Methoxypropionitrile. A general procedure involves adding an aqueous solution of Na2CO3

to a solution of activated acrylonitrile in the corresponding alcohol[7].

The synthesis of 3-Butoxypropionitrile follows a similar protocol, with butanol being used in

place of methanol.
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Comparative Performance in Electrochemical
Applications
The primary area of interest for these ether nitriles is their application as components in non-

aqueous electrolytes for lithium-ion batteries and other electrochemical devices. The

combination of a polar nitrile group and a flexible ether chain allows them to effectively solvate

lithium ions while influencing key electrolyte properties such as ionic conductivity, viscosity, and

electrochemical stability.

3-Methoxypropionitrile (MPN): A Promising Electrolyte
Solvent
Extensive research has been conducted on the use of 3-Methoxypropionitrile in lithium-ion

battery electrolytes. Studies have shown that MPN-based electrolytes can offer several

advantages over conventional carbonate-based electrolytes, particularly for high-power

applications.

One notable study demonstrated that an electrolyte composed of 1 M LiTFSI in MPN exhibited

significantly better rate performance in a Li₄Ti₅O₁₂-based high-power lithium-ion battery

compared to a conventional EC+DMC electrolyte[8][9]. Impedance studies revealed that this

enhanced performance is due to faster charge transfer at the electrode-electrolyte interface[8]

[9]. Furthermore, MPN-based electrolytes have shown longevity, with a LiClO₄ in 3-MPN

electrolyte demonstrating superior capacity retention after 500 hours of voltage floating at

ambient temperature[9].

The key electrochemical properties of MPN-based electrolytes are influenced by:

High Dielectric Constant: The nitrile group imparts a high dielectric constant, which facilitates

the dissociation of lithium salts, leading to a higher concentration of charge carriers.

Low Viscosity: Compared to cyclic carbonates like ethylene carbonate (EC), MPN has a

lower viscosity, which promotes higher ionic mobility and, consequently, higher ionic

conductivity.

Electrochemical Stability: MPN exhibits a reasonably wide electrochemical stability window,

making it suitable for use with various electrode materials.
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3-Butoxypropionitrile (BPN): An Emerging Alternative
While experimental data on the electrochemical performance of 3-Butoxypropionitrile is

scarce, its molecular structure allows for informed predictions of its behavior in comparison to

MPN.

Expected Impact of the Longer Butyl Chain:

Viscosity: The longer and bulkier butyl group in BPN is expected to lead to a higher viscosity

compared to the methyl group in MPN. This increased viscosity could potentially hinder ion

mobility and result in lower ionic conductivity of the electrolyte.

Ionic Conductivity: Following the trend of increasing viscosity, the ionic conductivity of lithium

salts in BPN is anticipated to be lower than in MPN under similar conditions. The Stokes-

Einstein equation suggests that ion mobility is inversely proportional to the viscosity of the

solvent[10].

Solvating Power: The ether oxygen in both molecules plays a crucial role in solvating the

lithium cation. The longer butyl chain in BPN might offer slightly different solvation

characteristics, potentially influencing the structure of the lithium-ion solvation shell and the

ease of desolvation at the electrode surface.

Electrochemical Stability: The fundamental electrochemical stability is primarily determined

by the nitrile and ether functional groups. While the longer alkyl chain in BPN is not expected

to drastically alter the electrochemical window, it might have subtle effects on the formation

and composition of the solid electrolyte interphase (SEI) on the anode.

Safety and Thermal Stability: The higher boiling point and lower vapor pressure of BPN

compared to MPN could translate to improved safety characteristics, such as a higher flash

point, which is a critical consideration for battery electrolytes.
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Figure 2: Inferred relationship between alkyl chain length and key electrolyte properties.

Safety and Handling
Both 3-Butoxypropionitrile and 3-Methoxypropionitrile are classified as hazardous

substances and require careful handling in a laboratory setting.

3-Methoxypropionitrile:

Irritating to the eyes, respiratory system, and skin[11].

May form flammable/explosive vapor-air mixtures[11].

Contact with acids can liberate very toxic gas[11].

Can form explosive peroxides upon prolonged exposure to air and light[11].

3-Butoxypropionitrile:

While specific toxicology data is limited, it is expected to have similar hazards to other

alkoxypropionitriles.
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General safety precautions for nitriles should be followed, including working in a well-

ventilated area, using appropriate personal protective equipment (gloves, safety glasses),

and avoiding contact with skin and eyes.

It is imperative to consult the Safety Data Sheet (SDS) for each compound before use to

ensure awareness of all potential hazards and to implement appropriate safety protocols.

Conclusion and Future Outlook
This comparative analysis highlights the distinct characteristics of 3-Butoxypropionitrile and

3-Methoxypropionitrile, stemming from the difference in their alkyl chain length. 3-

Methoxypropionitrile has emerged as a well-studied and promising component for high-power

lithium-ion battery electrolytes, offering advantages in terms of ionic conductivity and rate

capability.

3-Butoxypropionitrile, while less explored, presents a potentially safer alternative due to its

expected lower volatility and higher flash point. However, the anticipated trade-off is a likely

decrease in ionic conductivity due to its higher viscosity.

To fully elucidate the potential of 3-Butoxypropionitrile as a viable alternative to 3-

Methoxypropionitrile, further experimental investigation is crucial. Future research should focus

on:

Comprehensive Electrochemical Characterization: Detailed studies on the ionic conductivity

of various lithium salts in BPN, its electrochemical stability window, and its performance in

full-cell battery configurations are necessary.

Direct Comparative Studies: Head-to-head comparisons of BPN and MPN in identical

electrolyte formulations and battery systems would provide invaluable data for a definitive

performance assessment.

SEI Formation and Analysis: Investigating the composition and stability of the solid

electrolyte interphase formed in the presence of BPN will be critical to understanding its

long-term cycling stability.

By addressing these research gaps, the scientific community can gain a clearer understanding

of the structure-property-performance relationships in this class of ether nitriles, paving the way
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for the rational design of next-generation electrolytes for advanced energy storage and other

cutting-edge applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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